Cas no 1806605-71-9 (2-Bromo-1-(2-(difluoromethyl)-3-mercaptophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(difluoromethyl)-3-mercaptophenyl)propan-1-one
• CAS No: 1806605-71-9
• MF: C₁₀H₉BrF₂OS
• MW: 295.143667936325
• CID: 4976116
• Update Time: 2025-06-09

2-Bromo-1-(2-(difluoromethyl)-3-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(difluoromethyl)-3-mercaptophenyl)propan-1-one

• Inchi： 1S/C10H9BrF2OS/c1-5(11)9(14)6-3-2-4-7(15)8(6)10(12)13/h2-5,10,15H,1H3
• InChI Key： GUFVNZKGYCAOBJ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1C(F)F)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 3.6
• Topological Polar Surface Area: 18.1

Additional information on 2-Bromo-1-(2-(difluoromethyl)-3-mercaptophenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(2-(difluoromethyl)-3-mercaptophenyl)propan-1-one (CAS No. 1806605-71-9)

The compound 2-Bromo-1-(2-(difluoromethyl)-3-mercaptophenyl)propan-1-one (CAS No. 1806605-71-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a difluoromethyl group and a mercapto (thiol) functionality, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel therapeutics and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

One of the most searched questions in scientific databases is: "What are the applications of difluoromethyl-containing compounds?" The difluoromethyl group in 2-Bromo-1-(2-(difluoromethyl)-3-mercaptophenyl)propan-1-one enhances metabolic stability and bioavailability, making it a key motif in drug discovery. This aligns with the growing demand for fluorinated pharmaceuticals, which account for over 30% of FDA-approved drugs in recent years. The compound’s bromo and mercapto groups further enable diverse chemical modifications, catering to the need for structure-activity relationship (SAR) studies.

Another trending topic is "green chemistry in synthetic intermediates." The synthesis of 2-Bromo-1-(2-(difluoromethyl)-3-mercaptophenyl)propan-1-one can be optimized using eco-friendly catalysts, reducing waste and energy consumption. This addresses the industry’s shift toward sustainable synthesis, a frequently searched term in academic and industrial circles. The compound’s thiol group also offers opportunities for click chemistry applications, a hot topic in material science and bioconjugation.

From a technical perspective, the compound’s molecular weight and logP values are critical for pharmacokinetic profiling, a common query among medicinal chemists. Its propan-1-one backbone is structurally similar to ketone-based inhibitors, which are widely studied for their enzyme-modulating properties. This connection to drug target interactions makes the compound relevant to AI-driven drug design platforms, another high-traffic search area.

In agrochemical research, the difluoromethyl moiety in CAS No. 1806605-71-9 is associated with herbicidal and fungicidal activity. Searches like "fluorine in crop protection" highlight the demand for such compounds. The mercaptophenyl group may also contribute to metal-binding properties, useful in designing chelating agents for micronutrient delivery in plants.

Analytical characterization of this compound typically involves NMR, HPLC, and mass spectrometry—techniques frequently searched by quality control professionals. Its stability under various pH conditions is another area of interest, particularly for formulators seeking compatible excipients.

In summary, 2-Bromo-1-(2-(difluoromethyl)-3-mercaptophenyl)propan-1-one bridges multiple disciplines, from medicinal chemistry to green synthesis. Its CAS No. 1806605-71-9 serves as a unique identifier for researchers exploring fluorine chemistry or thiol-reactive probes. By addressing these interdisciplinary applications, this overview caters to both academic and industrial audiences while optimizing for SEO through targeted keywords.